1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

• CAS RN: 1326860-58-5
• Molecular Formula: C28H23N3O4
• Molecular Weight: 465.509
• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C28H23N3O4/c32-24(29-17-15-20-10-4-6-12-22(20)29)18-31-25-21-11-5-7-13-23(21)35-26(25)27(33)30(28(31)34)16-14-19-8-2-1-3-9-19/h1-13H,14-18H2
• InChI Key: CTCOFKSUKBOFED-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C4=C(C(=O)N(C3=O)CCC5=CC=CC=C5)OC6=CC=CC=C64
• solubility: not available

Description

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C28H23N3O4 and its molecular weight is 465.509. The purity is usually 95%.
BenchChem offers high-quality 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A green method for synthesizing dihydrofuropyrido[2,3-d]pyrimidines, which can avoid the need for chromatography and recrystallization, was investigated using 6-amino-1,3-dimethyl pyrimidine-2,4(1H,3H)-dione (Ahadi et al., 2014).
• The study on pyrimidino derivatives as potent antimicrobial candidates included the synthesis of compounds like 4,5-dihydro-5-(1H-indol-1-yl)-6-(phenyl)-4-(4-substituted phenyl) pyrimidine-2-(1H)-one (Chauhan et al., 2017).

Applications in Agricultural Chemistry

• The discovery of potent thieno[2,3-d]pyrimidine-2,4-dione-based protoporphyrinogen IX oxidase inhibitors, showing significant potential as herbicides (Wang et al., 2021).
• Synthesis and herbicidal activity of pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids, which exhibited significant weed control and were safe on certain crops (Da-Wei Wang et al., 2017).

Medicinal Chemistry and Drug Development

• Novel (Z)-5-((N-benzyl-1H-indol-3-yl)methylene)imidazolidine-2,4-dione and pyrimidine-2,4,6(1H,3H,5H)-triones were identified as potent radiosensitizing agents (Reddy et al., 2010).
• Synthesis of 1,3-oxazino[6,5-b]indole-2,4-(3H,9H)-dione and 2H-1,3,5-oxadiazino[3,2-a]indole-2,4-(3H)-dione as potential serine protease inhibitors (Gallaschun and Schnur, 1992).